Cas no 1158049-15-0 (1-Methyl-3-(propan-2-yl)-1H-pyrazol-4-ylmethanamine)

1-Methyl-3-(propan-2-yl)-1H-pyrazol-4-ylmethanamine is a pyrazole-based amine compound with potential applications in pharmaceutical and agrochemical research. Its structure features a substituted pyrazole core, which may contribute to its reactivity and binding properties in biological systems. The presence of both methyl and isopropyl substituents enhances steric and electronic modulation, making it a versatile intermediate for further functionalization. This compound is particularly valuable in medicinal chemistry for the synthesis of novel bioactive molecules, owing to its amine functionality, which allows for derivatization into amides, ureas, or other nitrogen-containing derivatives. Its stability and synthetic accessibility further support its utility in industrial and academic research settings.

1-Methyl-3-(propan-2-yl)-1H-pyrazol-4-ylmethanamine structure

1158049-15-0 structure

Product name:1-Methyl-3-(propan-2-yl)-1H-pyrazol-4-ylmethanamine

CAS No:1158049-15-0

MF:C₈H₁₅N₃

MW:153.224801301956

CID:4573902

1-Methyl-3-(propan-2-yl)-1H-pyrazol-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

- [1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]methanamine
- 1H-Pyrazole-4-methanamine, 1-methyl-3-(1-methylethyl)-
- 1-Methyl-3-(propan-2-yl)-1H-pyrazol-4-ylmethanamine
- Inchi： 1S/C8H15N3/c1-6(2)8-7(4-9)5-11(3)10-8/h5-6H,4,9H2,1-3H3
- InChI Key： QXAWBMLPFWBBNE-UHFFFAOYSA-N
- SMILES： N1(C)C=C(CN)C(C(C)C)=N1

Experimental Properties

Density: 1.1±0.1 g/cm3
Boiling Point: 246.3±25.0 °C at 760 mmHg
Flash Point: 102.8±23.2 °C
Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-Methyl-3-(propan-2-yl)-1H-pyrazol-4-ylmethanamine Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-Methyl-3-(propan-2-yl)-1H-pyrazol-4-ylmethanamine Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-69552-0.05g	[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]methanamine	1158049-15-0	95.0%	0.05g	$135.0	2025-03-12
Enamine	EN300-69552-1.0g	[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]methanamine	1158049-15-0	95.0%	1.0g	$614.0	2025-03-12
TRC	M323143-10mg	[1-Methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]methanamine	1158049-15-0		10mg	$ 50.00	2022-06-04
Enamine	EN300-69552-0.25g	[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]methanamine	1158049-15-0	95.0%	0.25g	$289.0	2025-03-12
Enamine	EN300-69552-5.0g	[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]methanamine	1158049-15-0	95.0%	5.0g	$1779.0	2025-03-12
Chemenu	CM433655-500mg	[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]methanamine	1158049-15-0	95%+	500mg	$513	2023-01-04
Aaron	AR01ABIU-250mg	[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]methanamine	1158049-15-0	95%	250mg	$423.00	2025-02-09
Aaron	AR01ABIU-500mg	[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]methanamine	1158049-15-0	95%	500mg	$685.00	2025-02-09
Aaron	AR01ABIU-5g	[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]methanamine	1158049-15-0	95%	5g	$2472.00	2023-12-16
A2B Chem LLC	AV60010-500mg	[1-Methyl-3-(propan-2-yl)-1h-pyrazol-4-yl]methanamine	1158049-15-0	95%	500mg	$541.00	2024-04-20

1-Methyl-3-(propan-2-yl)-1H-pyrazol-4-ylmethanamine Related Literature

1. Characterisation of gold catalysts

Alberto Villa,Nikolaos Dimitratos,Carine E. Chan-Thaw,Ceri Hammond,Gabriel M. Veith,Di Wang,Maela Manzoli,Laura Prati,Graham J. Hutchings Chem. Soc. Rev., 2016,45, 4953-4994
2. Canonical and explicitly-correlated coupled cluster correlation energies of sub-kJ mol−1 accuracy via cost-effective hybrid-post-CBS extrapolation†

Phys. Chem. Chem. Phys., 2021,23, 9571-9584
3. Borohydride intermediates pave the way for magnesium-catalysed enantioselective ketone reduction†

Vladislav Vasilenko,Clemens K. Blasius,Hubert Wadepohl,Lutz H. Gade Chem. Commun., 2020,56, 1203-1206
4. B–B bond activation and NHC ring-expansion reactions of diboron(4) compounds, and accurate molecular structures of B2(NMe2)4, B2eg2, B2neop2 and B2pin2†

Martin Eck,Sabrina Würtemberger-Pietsch,Antonius Eichhorn,Johannes H. J. Berthel,Rüdiger Bertermann,Ursula S. D. Paul,Heidi Schneider,Alexandra Friedrich,Christian Kleeberg,Udo Radius,Todd B. Marder Dalton Trans., 2017,46, 3661-3680
5. Characterization of a reductively-activated elimination pathway relevant to the biological chemistry of the kinamycins and lomaiviticins†

Seann P. Mulcahy,Christina M. Woo,Weidong Ding,George A. Ellestad,Seth B. Herzon Chem. Sci., 2012,3, 1070-1074

Related Categories

Additional information on 1-Methyl-3-(propan-2-yl)-1H-pyrazol-4-ylmethanamine

Recent Advances in the Study of 1-Methyl-3-(propan-2-yl)-1H-pyrazol-4-ylmethanamine (CAS: 1158049-15-0)

1-Methyl-3-(propan-2-yl)-1H-pyrazol-4-ylmethanamine (CAS: 1158049-15-0) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its pharmacological properties, synthetic pathways, and potential therapeutic uses, making it a compound of interest for researchers in academia and industry alike.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a key intermediate in the synthesis of novel kinase inhibitors. The research highlighted its unique structural features, which allow for efficient modification to target specific kinase pathways implicated in cancer and inflammatory diseases. The study demonstrated that derivatives of 1-Methyl-3-(propan-2-yl)-1H-pyrazol-4-ylmethanamine exhibited promising inhibitory activity against several kinases, including JAK2 and EGFR, with IC50 values in the nanomolar range.

Another recent publication in Bioorganic & Medicinal Chemistry Letters focused on the compound's potential as a scaffold for developing central nervous system (CNS) therapeutics. The research team synthesized a series of analogs and evaluated their binding affinity to various neurotransmitter receptors. Their findings suggested that certain derivatives could selectively modulate serotonin and dopamine receptors, indicating potential applications in treating neurological disorders such as depression and Parkinson's disease.

In addition to its pharmacological potential, advancements in the synthetic chemistry of 1-Methyl-3-(propan-2-yl)-1H-pyrazol-4-ylmethanamine have been reported. A 2024 study in Organic Process Research & Development detailed an optimized, scalable synthesis route that improves yield and reduces production costs. This development is particularly significant for industrial applications, where efficient and cost-effective synthesis is critical for large-scale production.

Ongoing research continues to explore the broader applications of this compound. For instance, a recent preprint on ChemRxiv discussed its use in developing fluorescent probes for cellular imaging. The study demonstrated that functionalized derivatives of 1-Methyl-3-(propan-2-yl)-1H-pyrazol-4-ylmethanamine could serve as effective tools for visualizing intracellular processes, offering new insights into cell biology and drug-target interactions.

In conclusion, 1-Methyl-3-(propan-2-yl)-1H-pyrazol-4-ylmethanamine (CAS: 1158049-15-0) represents a versatile and promising compound in chemical biology and medicinal chemistry. Its applications span from kinase inhibition and CNS therapeutics to synthetic methodology and imaging probes. As research progresses, this compound is likely to play an increasingly important role in the development of new drugs and biochemical tools.